Cas no 920377-52-2 (1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(trifluoromethyl)benzoylpiperazine)

• Product Name: 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(trifluoromethyl)benzoylpiperazine
• CAS No: 920377-52-2
• MF: C₂₄H₂₂F₃N₇O₂
• MW: 497.4723944664
• CID: 5496400
• Update Time: 2025-05-22

1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(trifluoromethyl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• Methanone, [4-[3-(4-ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]-1-piperazinyl][4-(trifluoromethyl)phenyl]-
• 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(trifluoromethyl)benzoylpiperazine

• Inchi： 1S/C24H22F3N7O2/c1-2-36-19-9-7-18(8-10-19)34-22-20(30-31-34)21(28-15-29-22)32-11-13-33(14-12-32)23(35)16-3-5-17(6-4-16)24(25,26)27/h3-10,15H,2,11-14H2,1H3
• InChI Key： BHKKUBODDHYLTG-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2N=CN=C3N(C4=CC=C(OCC)C=C4)N=NC3=2)CC1)(C1=CC=C(C(F)(F)F)C=C1)=O

Additional information on 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(trifluoromethyl)benzoylpiperazine

Chemical Compound CAS No. 920377-52-2: 1-(3-(4-Ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)-4-(4-(trifluoromethyl)benzoyl)piperazine

The chemical compound with CAS No. 920377-52-2, named 1-(3-(4-Ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)-4-(4-(trifluoromethyl)benzoyl)piperazine, is a highly specialized molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a piperazine backbone linked to a benzoyl group and a 1,2,3-triazolo[4,5-d]pyrimidine moiety. The presence of a trifluoromethyl group further enhances its chemical properties, making it a promising candidate for various biological applications.

Recent studies have highlighted the importance of 1,2,3-triazolo[4,5-d]pyrimidine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs). The integration of a piperazine ring in this compound adds flexibility and improves its pharmacokinetic profile. Piperazine is a well-known scaffold in medicinal chemistry due to its ability to enhance solubility and bioavailability while maintaining structural stability.

The benzoyl group attached to the piperazine ring plays a crucial role in determining the compound's reactivity and selectivity. Benzoylation is often employed to improve the lipophilicity of molecules, which is essential for crossing biological membranes and reaching target sites within the body. Additionally, the trifluoromethyl substituent introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. This substitution pattern is particularly useful in fine-tuning the compound's activity against specific biological targets.

The 4-Ethoxyphenyl group within the triazolo[4,5-d]pyrimidine moiety contributes to the compound's aromaticity and stability. Ethoxy substitution on aromatic rings is commonly used to enhance solubility and reduce toxicity. This feature makes the compound more suitable for in vivo studies and potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound against various protein targets. Molecular docking studies have shown that this molecule exhibits strong binding interactions with several kinases involved in cancer progression. Furthermore, preliminary pharmacological evaluations have demonstrated its ability to inhibit key enzymes associated with neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the triazolo[4,5-d]pyrimidine ring typically requires a [1+2+1] cycloaddition reaction between an alkyne and an azo compound under thermal or photochemical conditions. Subsequent functionalization steps are carried out to introduce the piperazine and benzoyl groups.

In terms of applications, this compound has shown potential as a lead molecule for developing novel anticancer agents. Its ability to selectively target oncogenic kinases makes it an attractive candidate for further preclinical development. Additionally, its unique chemical structure suggests that it could be adapted for use in other therapeutic areas such as inflammation and infectious diseases.

Future research on this compound will focus on optimizing its pharmacokinetic properties through structural modifications. Researchers are also exploring its potential as a component in combination therapies to enhance efficacy and minimize side effects. The integration of advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will aid in characterizing its metabolites and degradation products.

In conclusion, CAS No. 920377-52-2 represents a cutting-edge molecule with significant potential in drug discovery. Its complex structure combines multiple functional groups that contribute to its unique chemical properties and biological activity. As research continues to uncover its full potential, this compound may pave the way for innovative treatments across various therapeutic areas.